(+-)-1-(Phenylmethyl)-5-propoxy-2-pyrrolidinone

• CAS RN: 136410-28-1
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 1-benzyl-5-propoxypyrrolidin-2-one
• InChI: InChI=1S/C14H19NO2/c1-2-10-17-14-9-8-13(16)15(14)11-12-6-4-3-5-7-12/h3-7,14H,2,8-11H2,1H3
• InChI Key: VDSUSCVJIQVSRE-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1CCC(=O)N1CC2=CC=CC=C2

Description

(+-)-1-(Phenylmethyl)-5-propoxy-2-pyrrolidinone is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4 g of 5-(n-propyloxy)-pyrrolidin-2-one, 0.4 g of n-tetrabutylammonium bromide and 2.34 g of potassium hydroxide hydrated to 85% in 70 cm3 of tetrahydrofuran, there is added a solution of 4.78 g of benzyl bromide in 25 cm3 of tetrahydrofuran, operating at between 20° C. and 30° C. After agitating for 1 hour, filtering and then evaporating under reduced pressure, the residue is chromatographed on silica, (eluent: ethyl acetate--n-hexane, 1--1). 4 g of the expected product is obtained.